Cas no 1601041-71-7 (3-(4,6-dichloropyridin-3-yl)propanoic acid)

• Product Name: 3-(4,6-dichloropyridin-3-yl)propanoic acid
• CAS No: 1601041-71-7
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 6297189
• PubChem ID: 116519709
• Update Time: 2025-05-21

3-(4,6-dichloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyridin-3-yl)propanoic acid
• 1601041-71-7
• EN300-1965475

• Inchi： 1S/C8H7Cl2NO2/c9-6-3-7(10)11-4-5(6)1-2-8(12)13/h3-4H,1-2H2,(H,12,13)
• InChI Key： YULJPDGHBNMFCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CCC(=O)O)Cl

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(4,6-dichloropyridin-3-yl)propanoic acid

Research Brief on 3-(4,6-dichloropyridin-3-yl)propanoic acid (CAS: 1601041-71-7): Recent Advances and Applications

3-(4,6-dichloropyridin-3-yl)propanoic acid (CAS: 1601041-71-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichloropyridine moiety and propanoic acid side chain, has been the subject of recent studies due to its potential applications in drug discovery and agrochemical development. The unique structural features of this molecule make it a versatile intermediate for the synthesis of more complex bioactive compounds.

Recent research has focused on the synthesis and optimization of 3-(4,6-dichloropyridin-3-yl)propanoic acid to improve its yield and purity. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient synthesis routes. These methods not only enhance the scalability of production but also reduce the environmental impact by minimizing the use of hazardous reagents.

In the pharmaceutical domain, 3-(4,6-dichloropyridin-3-yl)propanoic acid has shown promise as a building block for the development of novel therapeutic agents. Preliminary studies indicate its potential utility in the design of enzyme inhibitors, particularly those targeting inflammatory pathways. The compound's ability to interact with key biological targets has been validated through in vitro assays, demonstrating moderate inhibitory activity against specific kinases involved in inflammatory responses.

Furthermore, the agrochemical industry has explored the use of 3-(4,6-dichloropyridin-3-yl)propanoic acid as a precursor for the synthesis of herbicides and pesticides. Its structural similarity to known agrochemicals suggests that derivatives of this compound could exhibit herbicidal activity with improved selectivity and reduced toxicity. Recent field trials have provided encouraging results, although further optimization is required to address issues related to stability and environmental persistence.

In conclusion, 3-(4,6-dichloropyridin-3-yl)propanoic acid (CAS: 1601041-71-7) represents a valuable chemical entity with diverse applications in both pharmaceutical and agrochemical research. Ongoing studies aim to elucidate its full potential, particularly in the context of drug discovery and sustainable agriculture. Future research directions may include the development of novel derivatives with enhanced bioactivity and the exploration of its mechanisms of action at the molecular level.